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Compound of Interest

Compound Name: JB170

Cat. No.: B8201647 Get Quote

Application Notes and Protocols: JB170
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed information on the solubility of JB170 and a comprehensive

protocol for the preparation of its stock solution for in-vitro and in-vivo studies.

JB170 Solubility
JB170 exhibits solubility in dimethyl sulfoxide (DMSO). For optimal dissolution, the use of

physical methods such as ultrasonic treatment is recommended.

Solvent Solubility Molar Concentration Notes

DMSO 100 mg/mL 103.80 mM

Ultrasonic treatment

may be required for

complete dissolution.

[1]

Experimental Protocol: JB170 Stock Solution
Preparation
This protocol outlines the procedure for preparing a 100 mM stock solution of JB170 in DMSO.
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Materials:

JB170 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing JB170: Accurately weigh the desired amount of JB170 powder using a calibrated

analytical balance.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the JB170 powder to

achieve a final concentration of 100 mM.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the solute is not fully dissolved, place the tube or vial in an ultrasonic water bath and

sonicate until the solution is clear and free of particulates.[1]

Aliquotting: To avoid repeated freeze-thaw cycles which can lead to product degradation,

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

[2]

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[2] When stored at -80°C, it is
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recommended to use the solution within 6 months.[1][2]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling JB170 and DMSO.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Refer to the Safety Data Sheet (SDS) for JB170 for comprehensive safety information.

Visualized Workflow: Stock Solution Preparation
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Caption: Workflow for JB170 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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